Cas no 2230798-73-7 (3,4-dimethoxythiophene-2-carbonitrile)

• Product Name: 3,4-dimethoxythiophene-2-carbonitrile
• CAS No: 2230798-73-7
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 5325591
• PubChem ID: 137965686
• Update Time: 2025-06-30

3,4-dimethoxythiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, 3,4-dimethoxy-
• 3,4-dimethoxythiophene-2-carbonitrile

• Inchi： 1S/C7H7NO2S/c1-9-5-4-11-6(3-8)7(5)10-2/h4H,1-2H3
• InChI Key： MPLNOLIWNBOSLH-UHFFFAOYSA-N
• SMILES： C1(C#N)SC=C(OC)C=1OC

Additional information on 3,4-dimethoxythiophene-2-carbonitrile

Comprehensive Overview of 3,4-Dimethoxythiophene-2-carbonitrile (CAS No. 2230798-73-7)

3,4-Dimethoxythiophene-2-carbonitrile (CAS No. 2230798-73-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its thiophene backbone and dimethoxy and carbonitrile functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its versatility and applicability in advanced chemical synthesis.

The growing interest in 3,4-dimethoxythiophene-2-carbonitrile is partly driven by its role in the development of novel heterocyclic compounds, which are pivotal in drug discovery and material engineering. With the rise of green chemistry and sustainable practices, this compound is also being studied for its potential in eco-friendly synthesis routes. Its CAS number 2230798-73-7 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies.

One of the most frequently searched questions related to this compound is: "What are the applications of 3,4-dimethoxythiophene-2-carbonitrile in pharmaceuticals?" Studies suggest that its structural features make it a promising candidate for the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) drugs and antioxidants. Additionally, its electron-rich thiophene ring contributes to its utility in conductive polymers, a hot topic in the field of organic electronics.

Another trending topic is the synthetic routes for 3,4-dimethoxythiophene-2-carbonitrile. Researchers are optimizing methods to produce this compound with higher yields and lower environmental impact. Techniques such as microwave-assisted synthesis and catalyzed reactions are being explored to meet the demands of industrial-scale production. These advancements align with the broader shift toward sustainable chemical manufacturing.

In the context of material science, 3,4-dimethoxythiophene-2-carbonitrile is being investigated for its role in creating advanced polymers and coating materials. Its ability to modify electronic properties makes it a key component in optoelectronic devices, such as OLEDs and solar cells. This aligns with the global push for renewable energy solutions and energy-efficient technologies.

Safety and handling of CAS No. 2230798-73-7 are also common concerns among users. While this compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Regulatory compliance and material safety data sheets (MSDS) should always be consulted before use.

The future of 3,4-dimethoxythiophene-2-carbonitrile looks promising, with ongoing research uncovering new applications and improved synthesis methods. Its intersection with cutting-edge technologies and sustainability initiatives ensures its relevance in the evolving chemical landscape. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.